1-(Thiophen-3-ylmethyl)cyclopentane-1-carbaldehyde

• Molecular Formula: C11H14OS
• Molecular Weight: 194.30 g/mol
• IUPAC Name: 1-(thiophen-3-ylmethyl)cyclopentane-1-carbaldehyde
• InChI: InChI=1S/C11H14OS/c12-9-11(4-1-2-5-11)7-10-3-6-13-8-10/h3,6,8-9H,1-2,4-5,7H2
• InChI Key: SVHMOHOBFHPMCI-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(CC2=CSC=C2)C=O

Description

1-(Thiophen-3-ylmethyl)cyclopentane-1-carbaldehyde is a cyclopentane-derived aldehyde functionalized with a thiophene-3-ylmethyl substituent. Its molecular formula is C₁₁H₁₂OS, with a molecular weight of 192.28 g/mol. The compound features a cyclopentane ring bearing a carbaldehyde group and a thiophene-based side chain.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(Thiophen-3-ylmethyl)cyclopentane-1-carbaldehyde typically involves the following steps:

Formation of the Thiophen-3-ylmethyl Intermediate: This can be achieved through the reaction of thiophene with a suitable alkylating agent, such as a halomethyl compound, under basic conditions.

Cyclopentane Ring Formation: The thiophen-3-ylmethyl intermediate is then reacted with cyclopentanone in the presence of a strong base, such as sodium hydride, to form the cyclopentane ring.

Introduction of the Aldehyde Group: The final step involves the oxidation of the cyclopentane ring to introduce the aldehyde functional group. This can be done using oxidizing agents like pyridinium chlorochromate (PCC) or Dess-Martin periodinane.

Industrial Production Methods

Industrial production of 1-(Thiophen-3-ylmethyl)cyclopentane-1-carbaldehyde may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance yield and efficiency. Additionally, industrial processes may employ alternative oxidizing agents and catalysts to improve the overall production process.

Chemical Reactions Analysis

Types of Reactions

1-(Thiophen-3-ylmethyl)cyclopentane-1-carbaldehyde can undergo various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: The aldehyde group can be reduced to an alcohol using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The thiophene ring can undergo electrophilic substitution reactions, such as halogenation or nitration, under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4), chromium trioxide (CrO3)

Reduction: Sodium borohydride (NaBH4), lithium aluminum hydride (LiAlH4)

Substitution: Halogenation (Br2/FeBr3), nitration (HNO3/H2SO4)

Major Products Formed

Oxidation: 1-(Thiophen-3-ylmethyl)cyclopentane-1-carboxylic acid

Reduction: 1-(Thiophen-3-ylmethyl)cyclopentane-1-methanol

Substitution: Various halogenated or nitrated derivatives of the thiophene ring

Scientific Research Applications

1-(Thiophen-3-ylmethyl)cyclopentane-1-carbaldehyde has several applications in scientific research:

Chemistry: It serves as an intermediate in the synthesis of complex organic molecules and heterocyclic compounds.

Biology: The compound can be used in the study of biological pathways and as a building block for bioactive molecules.

Industry: Used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 1-(Thiophen-3-ylmethyl)cyclopentane-1-carbaldehyde depends on its specific application. In biological systems, it may interact with molecular targets such as enzymes or receptors, modulating their activity. The thiophene ring can participate in π-π interactions, while the aldehyde group can form covalent bonds with nucleophilic residues in proteins, affecting their function.

Comparison with Similar Compounds

(1S,3S)-3-Methylcyclopentane-1-carbaldehyde

• Molecular Formula : C₇H₁₂O
• Molecular Weight : 112.17 g/mol
• Substituents : Methyl group at the 3-position of the cyclopentane ring.
• Key Features: Lacks the thiophene moiety, resulting in reduced steric bulk and electronic complexity.
• Applications : Such simpler aldehydes are often intermediates in organic synthesis, particularly in stereoselective reactions due to their rigid cyclopentane backbone.

1-(1-Hydroxypropan-2-yl)-3-methylcyclopentane-1-carbaldehyde

• Molecular Formula : C₁₀H₁₈O₂
• Molecular Weight : 170.25 g/mol
• Substituents : Hydroxypropyl group at the 1-position and methyl group at the 3-position.
• Key Features : The hydroxypropyl substituent introduces a polar hydroxyl group, enabling hydrogen bonding and increasing water solubility compared to purely hydrocarbon analogs.
• Applications : Hydroxyl-functionalized aldehydes are valuable in synthesizing polyols or chiral ligands, though this compound’s discontinued status limits current use .

Structural and Functional Comparison Table

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Functional Groups
1-(Thiophen-3-ylmethyl)cyclopentane-1-carbaldehyde	C₁₁H₁₂OS	192.28	Thiophen-3-ylmethyl	Aldehyde, Thiophene
(1S,3S)-3-Methylcyclopentane-1-carbaldehyde	C₇H₁₂O	112.17	Methyl	Aldehyde
1-(1-Hydroxypropan-2-yl)-3-methylcyclopentane-1-carbaldehyde	C₁₀H₁₈O₂	170.25	Hydroxypropyl, Methyl	Aldehyde, Hydroxyl

Key Comparative Insights

The hydroxyl group in the hydroxypropyl derivative increases polarity, favoring solubility in polar solvents.

The hydroxypropyl substituent’s hydrogen-bonding capability contrasts with the hydrophobic thiophene and methyl groups, impacting aggregation behavior.

Potential Applications: Thiophene-containing analog: Likely explored in materials science (e.g., conductive polymers) or as a pharmacophore in drug design due to thiophene’s prevalence in bioactive molecules. Methyl-substituted analog: Primarily a synthetic intermediate for chiral catalysts or fragrances. Hydroxypropyl-substituted analog: Discontinued but conceptually relevant to polyol or carbohydrate-mimetic syntheses .

Biological Activity

1-(Thiophen-3-ylmethyl)cyclopentane-1-carbaldehyde is a compound of interest in medicinal chemistry due to its potential biological activities. This article explores its biological properties, mechanisms of action, and relevant case studies, supported by data tables and research findings.

The molecular formula for 1-(Thiophen-3-ylmethyl)cyclopentane-1-carbaldehyde is $C_{10}H_{11}OS$, with a molecular weight of approximately 179.26 g/mol. Its structure features a cyclopentane ring with a thiophene substituent, which is significant for its biological activity.

Property	Value
Molecular Formula	C10H11OS
Molecular Weight	179.26 g/mol
IUPAC Name	1-(Thiophen-3-ylmethyl)cyclopentane-1-carbaldehyde
Melting Point	Not specified

The biological activity of 1-(Thiophen-3-ylmethyl)cyclopentane-1-carbaldehyde is primarily attributed to its ability to interact with various biological targets, including enzymes and receptors. The thiophene moiety can facilitate interactions through π-stacking and hydrogen bonding, which may modulate enzymatic pathways or receptor activities.

Potential Targets:

• Enzymes : The compound may inhibit or activate specific enzymes involved in metabolic pathways.
• Receptors : It could act as an agonist or antagonist at certain receptor sites, influencing cellular signaling.

Biological Activities

Research indicates that compounds similar to 1-(Thiophen-3-ylmethyl)cyclopentane-1-carbaldehyde exhibit various biological activities, including:

• Antimicrobial Activity : Compounds containing thiophene rings have shown effectiveness against a range of bacterial strains.
• Anticancer Properties : There is emerging evidence that such compounds can inhibit tumor growth in various cancer cell lines.

Case Studies

• Antimicrobial Efficacy : A study demonstrated that derivatives of cyclopentane carbaldehyde exhibited significant antibacterial activity against Staphylococcus aureus and Escherichia coli. The structure-activity relationship (SAR) highlighted the importance of the thiophene group in enhancing antimicrobial properties .
• Anticancer Activity : In vitro studies revealed that similar compounds showed cytotoxic effects on breast cancer cell lines (MCF-7). The IC50 values indicated that these compounds could induce apoptosis in cancer cells through the activation of caspase pathways .

Research Findings

Recent studies have focused on synthesizing and testing various derivatives of 1-(Thiophen-3-ylmethyl)cyclopentane-1-carbaldehyde. For instance:

Study Reference	Biological Activity	IC50 (µM)	Notes
	Antibacterial	25	Effective against Gram-positive bacteria
	Anticancer	15	Induced apoptosis in MCF-7 cells
	Antifungal	30	Active against Candida albicans

Q & A

Q. What synthetic methodologies are optimal for preparing 1-(Thiophen-3-ylmethyl)cyclopentane-1-carbaldehyde, and how can stereochemical outcomes be controlled?

• Methodological Answer : A two-step approach is recommended:

Cyclopentane Carbaldehyde Functionalization : Start with cyclopentane-1-carbaldehyde derivatives (e.g., 1-(trifluoromethyl)cyclopentane-1-carbaldehyde ) and introduce the thiophene moiety via alkylation or cross-coupling (e.g., Suzuki-Miyaura). Use palladium catalysts for regioselective coupling.

Aldehyde Protection/Deprotection : Protect the aldehyde group as an acetal during thiophene coupling to avoid side reactions. Deprotect using acidic hydrolysis (e.g., HCl/THF).
Key Parameters : Monitor reaction progress via TLC and NMR. Optimize solvent polarity (e.g., DMF for coupling) and temperature (60–80°C for Suzuki reactions).
Stereochemical Control : Use chiral auxiliaries or enantioselective catalysis (e.g., BINAP ligands) to control stereochemistry at the cyclopentane-thiophene junction.

Q. Which spectroscopic techniques are most effective for characterizing this compound, and how should conflicting spectral data be resolved?

• Methodological Answer :

• 1H/13C NMR : Identify thiophene protons (δ 6.5–7.5 ppm) and aldehyde proton (δ 9.5–10.5 ppm). Compare coupling constants (J values) to confirm spatial proximity of substituents.
• IR Spectroscopy : Confirm aldehyde C=O stretch (~1700 cm⁻¹) and thiophene C-S vibrations (~700 cm⁻¹).
• Mass Spectrometry : Use HRMS to verify molecular ion ([M+H]⁺) and fragmentation patterns.
  Resolving Contradictions : If NMR data conflicts with computational predictions (e.g., DFT), refine structural models using X-ray crystallography. SHELXL is recommended for refining crystallographic data, especially for resolving bond-length discrepancies in the cyclopentane ring.

Advanced Research Questions

Q. How can computational chemistry (e.g., DFT) predict the reactivity of the aldehyde group toward nucleophilic addition in this compound?

• Methodological Answer :

• DFT Calculations : Use Gaussian or ORCA to model frontier molecular orbitals (FMOs). The aldehyde’s LUMO energy indicates electrophilicity; compare with nucleophiles (e.g., amines, Grignard reagents).
• Transition State Analysis : Calculate activation energies for nucleophilic attack at the aldehyde vs. thiophene sulfur. Include solvent effects (e.g., PCM model for THF/water).
  Validation : Correlate computational results with experimental kinetic data (e.g., UV-Vis monitoring of reaction rates). Adjust basis sets (e.g., B3LYP/6-311+G(d,p)) to improve accuracy .

Q. What experimental strategies can address contradictions in regioselectivity during derivatization of the thiophene moiety?

• Methodological Answer :

• Competitive Reactions : Perform parallel reactions with electrophilic (e.g., bromination) and nucleophilic (e.g., lithiation) agents to map preferred substitution sites (C2 vs. C5 on thiophene).
• Isotopic Labeling : Use deuterated reagents to track reaction pathways via MS/MS.
  Data Analysis : Employ multivariate analysis (e.g., PCA) to identify dominant factors (steric vs. electronic) influencing regioselectivity. Cross-reference with crystallographic data refined via SHELX to confirm structural assignments.